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Compound of Interest

Compound Name: 3,4-DAA

Cat. No.: B200538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, applications, and commercial availability of 1,3-Diaminoadamantane

(CAS 10303-95-4). This unique, rigid diamine serves as a critical building block in medicinal

chemistry, materials science, and chemical synthesis, offering a scaffold for the development of

novel therapeutics and high-performance materials.

Core Properties of 1,3-Diaminoadamantane
1,3-Diaminoadamantane, also known by its IUPAC name Tricyclo[3.3.1.1³,⁷]decane-1,3-

diamine, is a white crystalline solid characterized by a rigid, cage-like adamantane core with

two primary amine functionalities.[1] This structure imparts unique properties such as high

thermal stability, steric bulk, and specific reactivity, making it a valuable intermediate in various

chemical transformations.[1][2]

Physicochemical Data
The following table summarizes the key physicochemical properties of 1,3-

Diaminoadamantane.
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Property Value Reference(s)

CAS Number 10303-95-4 [1][3]

IUPAC Name adamantane-1,3-diamine [3]

Synonyms

1,3-Adamantanediamine,

Tricyclo[3.3.1.1³,⁷]decane-1,3-

diamine

[1][4]

Molecular Formula C₁₀H₁₈N₂ [1][3]

Molecular Weight 166.26 g/mol [3]

Boiling Point 248.6 ± 8.0 °C at 760 mmHg [5]

Density 1.2 ± 0.1 g/cm³ [5]

Flash Point 122.0 ± 17.9 °C [5]

Appearance
White to Almost white powder

to lump
[1]

Solubility
The hydrochloride salt is

soluble in water.
[1]

Synthesis and Experimental Protocols
The most common and well-documented synthesis of 1,3-Diaminoadamantane involves a two-

step process starting from adamantane: bromination followed by amination.[1][5]

Experimental Protocol: Synthesis of 1,3-
Diaminoadamantane
Step 1: Synthesis of 1,3-Dibromoadamantane[1][5]

To a stirred mixture of adamantane and iron powder in dichloromethane (CH₂Cl₂), add liquid

bromine at room temperature.

Maintain the reaction at this temperature for 24 hours.
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Upon completion, treat the reaction mixture with an aqueous solution of sodium sulfite to

quench excess bromine.

Concentrate the organic layer to obtain the crude product.

Recrystallize the crude solid from methanol to yield 1,3-dibromoadamantane as a white

crystalline solid. A typical yield is around 72%.[1][5]

Step 2: Amination of 1,3-Dibromoadamantane[1][5]

In a round-bottom flask pre-heated to 140 °C in an oil bath, add 1,3-dibromoadamantane,

urea, and trifluoroacetic acid to diphenyl ether as a high-boiling point solvent.[5]

Stir the mixture and heat to the desired reaction temperature for the specified time (e.g.,

180°C for 1.5 hours).[1][5]

After the reaction, cool the mixture and extract the product with chloroform.

Acidify the organic layer with 2M HCl, separate the aqueous layer, and then basify it with

NaOH to a pH of 11.[5]

Extract the aqueous solution with chloroform, dry the combined organic layers over

magnesium sulfate (MgSO₄), and concentrate under vacuum to obtain the crude 1,3-

Diaminoadamantane.

Further purification can be achieved by vacuum distillation to yield the final product as a

white solid.[5]

Adamantane Bromination
(Br₂, Fe, CH₂Cl₂) 1,3-Dibromoadamantane Amination

(Urea, TFA, Diphenyl ether) 1,3-Diaminoadamantane
Purification

(Acid-base extraction,
Vacuum distillation)

Pure 1,3-Diaminoadamantane
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Caption: Synthetic workflow for 1,3-Diaminoadamantane.
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Applications in Research and Development
1,3-Diaminoadamantane is a versatile building block with significant applications in several

fields.[2]

Pharmaceutical and Medicinal Chemistry
The adamantane cage is a recognized pharmacophore that can enhance the lipophilicity and

metabolic stability of drug candidates.[2][6] 1,3-Diaminoadamantane serves as a crucial

intermediate in the synthesis of various active pharmaceutical ingredients (APIs).[2][7]

Notably, it is a precursor to derivatives like Memantine (1-amino-3,5-dimethyladamantane), an

NMDA receptor antagonist used in the treatment of moderate-to-severe Alzheimer's disease.[8]

[9] The amino groups on the adamantane scaffold provide reactive sites for further

functionalization, allowing for the construction of complex molecules with potential therapeutic

activities.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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